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Compound of Interest

Compound Name: Myristoleyl arachidate

Cat. No.: B15600985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited publicly available data exists for the specific biological activities and

experimental protocols of Myristoleyl arachidate. This guide provides a comprehensive

overview of its known properties and draws upon data from the broader class of long-chain wax

esters and related molecules to offer insights into its synthesis, potential applications, and

safety considerations.

Executive Summary
Myristoleyl arachidate (CAS No. 22413-04-3), with the IUPAC name tetradecyl icosanoate, is

a saturated wax ester. It is comprised of myristyl alcohol (a 14-carbon fatty alcohol) and

arachidic acid (a 20-carbon saturated fatty acid). While specific research on this molecule is

sparse, its chemical nature places it within the class of long-chain wax esters, which are widely

utilized in the cosmetic and personal care industries for their emollient and texturizing

properties. This guide synthesizes the available physicochemical data for Myristoleyl
arachidate and provides a broader context based on the chemistry and biology of related long-

chain wax esters.

Physicochemical Properties
The following tables summarize the known and computed physicochemical properties of

Myristoleyl arachidate.
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Table 1: Chemical Identifiers and Basic Properties

Property Value Source

CAS Number 22413-04-3 [1]

IUPAC Name tetradecyl icosanoate [1]

Synonyms
Myristyl arachidate, Tetradecyl

eicosanoate
[1]

Molecular Formula C₃₄H₆₈O₂ [1]

Molecular Weight 508.9 g/mol [1]

Physical State Solid (at room temperature) [1]

Purity
>99% or 95% (supplier

dependent)
[1]

Storage
Room temperature or -20°C

(supplier dependent)
[1]

Table 2: Computed Physicochemical Data

Property Value Source

XLogP3 16.3 [1]

Topological Polar Surface Area 26.3 Å² [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 32 [1]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of Myristoleyl arachidate is

not readily available in the public domain, it can be synthesized through standard esterification
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methods. The general approach involves the reaction of myristyl alcohol with arachidic acid or

its more reactive acyl chloride derivative.

General Experimental Protocol for Wax Ester Synthesis
(Fischer Esterification)
This protocol is a generalized procedure for the synthesis of a wax ester like Myristoleyl
arachidate via Fischer esterification.

Materials:

Arachidic acid

Myristyl alcohol

Toluene (or another suitable water-immiscible solvent)

Concentrated sulfuric acid (catalyst)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Dean-Stark apparatus

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser,

dissolve equimolar amounts of arachidic acid and myristyl alcohol in toluene.
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Add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the total reactant weight).

Heat the mixture to reflux. The water formed during the reaction will be azeotropically

removed and collected in the Dean-Stark trap.

Monitor the reaction progress by thin-layer chromatography (TLC) until the starting materials

are consumed.

Once the reaction is complete, cool the mixture to room temperature.

Transfer the reaction mixture to a separatory funnel and wash sequentially with water,

saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator.

The crude product can be further purified by recrystallization or column chromatography on

silica gel.

Biological Activity and Toxicology
There is a lack of specific toxicological and pharmacological data for Myristoleyl arachidate.

However, the Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of

myristic acid and its esters, concluding them to be safe as used in cosmetics.[2] These esters

are readily hydrolyzed to their constituent fatty acid and alcohol, which are then metabolized.[2]

Given that Myristoleyl arachidate is a simple ester of two naturally occurring fatty substances,

it is expected to have a low order of toxicity.

For context, long-chain wax esters are generally considered to be non-irritating and non-

sensitizing to the skin. They primarily function as emollients, forming an occlusive layer on the

skin that helps to reduce transepidermal water loss.

Applications
The primary application of Myristoleyl arachidate and similar long-chain wax esters is in the

cosmetic and personal care industry.[2] Its properties make it suitable for use in:
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Skincare products (creams, lotions): As an emollient to soften and smooth the skin, and as a

texture enhancer to provide body and a non-greasy feel.

Haircare products (conditioners): To condition and lubricate the hair.

Color cosmetics (foundations, lipsticks): To improve spreadability and provide a desirable

feel.

Visualizations
As no specific signaling pathways or complex experimental workflows involving Myristoleyl
arachidate have been described in the literature, the following diagrams illustrate generalized

concepts relevant to this class of molecules.
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Caption: Generalized workflow for the synthesis of Myristoleyl arachidate.
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Caption: Simplified diagram of the long-chain wax ester biosynthetic pathway.[3]

Conclusion
Myristoleyl arachidate is a long-chain saturated wax ester with properties that make it a

valuable ingredient in the cosmetics industry. While specific biological and toxicological data
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are lacking, information from related compounds suggests a favorable safety profile for its

intended topical use. Further research into the specific properties and potential applications of

Myristoleyl arachidate would be beneficial for a more complete understanding of this

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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